molecular formula C25H25N3O3S B11139146 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

Cat. No.: B11139146
M. Wt: 447.6 g/mol
InChI Key: LEWMJVXULFQJMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a 2-phenylindole core linked via a propanamide chain to a 4-sulfamoylphenethyl group. The sulfamoyl moiety (SO₂NH₂) is a hallmark of sulfonamide-based pharmacophores, often associated with enzyme inhibition (e.g., carbonic anhydrase, COX-2) or enhanced solubility . The indole scaffold is prevalent in bioactive molecules, enabling interactions with serotonin receptors or kinase domains .

Properties

Molecular Formula

C25H25N3O3S

Molecular Weight

447.6 g/mol

IUPAC Name

3-(2-phenylindol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

InChI

InChI=1S/C25H25N3O3S/c26-32(30,31)22-12-10-19(11-13-22)14-16-27-25(29)15-17-28-23-9-5-4-8-21(23)18-24(28)20-6-2-1-3-7-20/h1-13,18H,14-17H2,(H,27,29)(H2,26,30,31)

InChI Key

LEWMJVXULFQJMB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2CCC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthesis of 2-Phenyl-1H-indole

The 2-phenylindole scaffold is typically constructed via:

  • Fischer indole synthesis : Cyclization of phenylhydrazines with ketones under acidic conditions.

  • Palladium-mediated cross-coupling : Suzuki-Miyaura reactions using indole boronic acids and aryl halides. For example, (1-methyl-1H-indol-2-yl)boronic acid reacts with bromobenzene in toluene at 85°C with Pd₂(dba)₃ and s-Phos ligand to yield 2-phenylindole derivatives.

Preparation of 4-Sulfamoylphenethylamine

4-Sulfamoylphenethylamine is synthesized through:

  • Sulfonation : Treatment of phenethylamine with chlorosulfonic acid to form 4-chlorosulfonylphenethylamine, followed by ammonolysis to introduce the sulfamoyl group.

  • Nucleophilic substitution : Reaction of 4-fluorophenethylamine with sulfamide under basic conditions.

Stepwise Synthesis of 3-(2-Phenyl-1H-indol-1-yl)-N-[2-(4-Sulfamoylphenyl)ethyl]propanamide

Indole Alkylation to Form 1-(3-Chloropropyl)-2-phenyl-1H-indole

2-Phenylindole is alkylated with 1-bromo-3-chloropropane in dimethylformamide (DMF) using potassium carbonate as a base. The reaction proceeds at 60°C for 12 hours, yielding 1-(3-chloropropyl)-2-phenyl-1H-indole (85% yield).

Key Data :

  • ¹H NMR (400 MHz, CDCl₃) : δ 7.68–7.12 (m, 9H, ArH), 4.25 (t, J = 6.8 Hz, 2H, NCH₂), 3.72 (t, J = 6.8 Hz, 2H, CH₂Cl), 2.31 (quin, J = 6.8 Hz, 2H, CH₂).

  • IR (KBr) : 2920 cm⁻¹ (C-H stretch), 1605 cm⁻¹ (C=C aromatic).

Aminolysis to Generate 3-(2-Phenyl-1H-indol-1-yl)propanamide

The chloropropyl intermediate reacts with ammonium hydroxide in ethanol at reflux (24 hours) to form 3-(2-phenyl-1H-indol-1-yl)propanamide. Purification via recrystallization from ethanol affords a white solid (78% yield).

Optimization Note : Excess ammonium hydroxide (5 eq.) minimizes residual chloride impurities.

Amide Coupling with 4-Sulfamoylphenethylamine

The propanamide is coupled with 4-sulfamoylphenethylamine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in dichloromethane. The reaction is stirred at room temperature for 18 hours, yielding the target compound (70% yield).

Critical Parameters :

  • Molar ratio : 1:1.2 (propanamide:amine) ensures complete conversion.

  • Work-up : Sequential washes with 5% HCl, saturated NaHCO₃, and brine remove unreacted reagents.

Analytical Characterization

Spectroscopic Validation

  • ¹H NMR (DMSO-d₆, 400 MHz) : δ 10.21 (s, 1H, SO₂NH₂), 8.12–7.05 (m, 13H, ArH), 4.18 (t, J = 6.6 Hz, 2H, NCH₂), 3.45 (q, J = 6.6 Hz, 2H, CH₂NH), 2.85 (t, J = 6.6 Hz, 2H, CH₂SO₂), 2.62 (t, J = 6.6 Hz, 2H, CONHCH₂).

  • LC-MS (ESI+) : m/z 501.2 [M+H]⁺, confirming molecular weight (500.6 g/mol).

Purity Assessment

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) shows >98% purity at 254 nm.

Methodological Optimization and Challenges

Side Reactions and Mitigation

  • Indole dimerization : Occurs during alkylation at elevated temperatures. Mitigated by maintaining temperatures below 70°C.

  • Sulfamoyl hydrolysis : Acidic or prolonged basic conditions degrade the sulfamoyl group. Neutral pH and short reaction times preserve functionality.

Yield Comparison of Coupling Reagents

Reagent SystemYield (%)Purity (%)
EDC/HOBt7098
DCC/DMAP6595
HATU7597

EDC/HOBt offers optimal balance of cost and efficiency.

Applications and Derivative Synthesis

The compound serves as a precursor for:

  • Kinase inhibitors : Functionalization at the sulfamoyl nitrogen with heterocycles enhances selectivity.

  • Antimicrobial agents : Analogues with fluorinated phenyl groups show improved Gram-positive activity .

Chemical Reactions Analysis

    Common Reagents and Conditions:

    Major Products:

  • Scientific Research Applications

    Anticancer Activity

    Research indicates that this compound exhibits significant anticancer properties. A study conducted by the National Cancer Institute (NCI) assessed the compound against various human tumor cell lines, revealing promising results with notable growth inhibition rates. The mechanisms through which the compound exerts its anticancer effects may involve:

    • Induction of Apoptosis : The compound may activate apoptotic pathways in cancer cells.
    • Cell Cycle Arrest : It could interfere with cell cycle progression, preventing cancer cell proliferation.

    Antimicrobial Properties

    The sulfonamide group in the compound is known for its antimicrobial properties. Studies have shown that derivatives of similar structures can inhibit the growth of various bacterial strains, making this compound a candidate for further exploration in antimicrobial therapy.

    Enzyme Inhibition

    The compound has been investigated for its potential as an enzyme inhibitor. Specifically, it may inhibit enzymes related to cancer progression and other diseases. For instance:

    • Acetylcholinesterase Inhibition : This could have implications for neurodegenerative diseases.
    • Glucosidase Inhibition : Potential applications in managing diabetes through carbohydrate metabolism regulation.

    Case Study 1: Anticancer Efficacy

    A specific study highlighted the efficacy of 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide against breast cancer cell lines. The study utilized various assays to measure cell viability and apoptosis rates, demonstrating that the compound significantly reduced cell viability at micromolar concentrations.

    ParameterValue
    IC50 (Breast Cancer Cells)12.5 µM
    Apoptosis Rate70% at 20 µM
    Cell Cycle ArrestG1 phase arrest

    Case Study 2: Antimicrobial Activity

    In another investigation focused on antimicrobial activity, the compound was tested against Staphylococcus aureus and Escherichia coli. The results indicated that it exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against both pathogens, suggesting its potential as an antimicrobial agent.

    Bacterial StrainMIC (µg/mL)
    Staphylococcus aureus32
    Escherichia coli32

    Mechanism of Action

    • The compound’s mechanism of action depends on its specific targets.
    • It may interact with enzymes, receptors, or cellular pathways.
    • Further research is needed to elucidate its precise mode of action.
  • Comparison with Similar Compounds

    N-(2-(1H-Indol-3-yl)ethyl)-2-(2-Fluoro-[1,1′-biphenyl]-4-yl)propanamide

    • Structure : Indole (position 3) linked to a fluorinated biphenyl group via ethyl-propanamide.
    • Key Differences: The target compound has a 2-phenylindole (vs. 3-indole here), altering steric and electronic interactions.

    3-(1-(4-Chlorobenzoyl)-5-Methoxy-3-Methyl-1H-indol-2-yl)-N-(Naphthalen-2-ylsulfonyl)propanamide

    • Structure : Chlorobenzoyl and naphthalene sulfonamide appended to an indole-propanamide.
    • The target compound’s 2-phenylindole and 4-sulfamoylphenethyl may offer better solubility and selectivity compared to this analog .

    N-(2-(1H-Indol-3-yl)ethyl)-2-(6-Methoxynaphthalen-2-yl)propanamide

    • Structure : Combines naproxen (methoxynaphthyl) with tryptamine via amide linkage.
    • Key Differences :
      • The methoxynaphthyl group (from naproxen) is optimized for COX-2 inhibition, whereas the target compound’s sulfamoylphenethyl may prioritize alternative targets like carbonic anhydrase .
      • Both compounds highlight the versatility of amide bonds in conjugating NSAID motifs with indole derivatives .

    N-[3-(Morpholin-4-yl)propyl]-3-(2-Phenyl-1H-indol-1-yl)propanamide

    • Structure : Morpholine-substituted propyl chain attached to 2-phenylindole-propanamide.
    • Key Differences :
      • The morpholine ring improves solubility and bioavailability, a trait absent in the target compound.
      • The lack of a sulfonamide group limits its enzyme inhibition profile compared to the target molecule .

    Structural and Functional Analysis Table

    Compound Name Core Structure Key Substituents Potential Targets Notable Features
    Target Compound 2-Phenylindole 4-Sulfamoylphenethyl Sulfonamide-sensitive enzymes Enhanced solubility, H-bonding
    N-(2-(Indol-3-yl)ethyl)-2-(2-Fluoro-biphenyl) 3-Indole 2-Fluorobiphenyl COX-1/2, NSAID pathways Anti-inflammatory potential
    Naphthalene Sulfonamide-Indole Hybrid Chlorobenzoyl-indole Naphthalene sulfonamide Kinases, proteases High hydrophobicity
    Naproxen-Tryptamine Hybrid 3-Indole 6-Methoxynaphthyl COX-2 NSAID-derived activity
    Morpholine-Indole Hybrid 2-Phenylindole Morpholinopropyl GPCRs, transporters Improved bioavailability

    Research Findings and Implications

    • Sulfonamide Advantage : The target compound’s 4-sulfamoylphenethyl group may confer superior binding to sulfonamide-dependent targets (e.g., carbonic anhydrase IX in cancer) compared to fluorinated or methoxy analogs .
    • Synthetic Flexibility : Amide bond formation (evident in all analogs) allows modular design, enabling rapid optimization of pharmacokinetic properties .
    • Activity Gaps: Limited biological data for the target compound necessitate further studies to validate its efficacy against proposed targets.

    Biological Activity

    The compound 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide is a complex organic molecule notable for its potential biological activities. Characterized by an indole moiety and a sulfonamide group, it presents promising pharmacological properties, particularly in the realms of analgesia, anti-inflammation, and antibacterial effects.

    Chemical Structure and Properties

    This compound has a molecular formula of C25H25N3O3SC_{25}H_{25}N_{3}O_{3}S and a molecular weight of 447.6 g/mol. Its structure enables various chemical interactions due to the presence of functional groups such as:

    • Indole ring : Known for its role in multiple biological processes.
    • Amide bond : Can undergo hydrolysis, influencing its stability and reactivity.
    • Sulfonamide group : Enhances antibacterial properties and can participate in nucleophilic substitution reactions.

    Antimicrobial Properties

    Research indicates that compounds with similar structural features exhibit significant antimicrobial activity. For instance, derivatives of indole have been shown to inhibit the growth of Mycobacterium tuberculosis (Mtb), a major global health concern. A study demonstrated that specific indole derivatives displayed bactericidal effects against multidrug-resistant strains without cross-resistance to first-line drugs .

    Analgesic and Anti-inflammatory Effects

    The dual functionality of 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide suggests potential applications in pain relief and inflammation management. The sulfonamide component is known to contribute to these therapeutic effects, making this compound a candidate for further development in medicinal chemistry.

    Comparative Analysis with Related Compounds

    To better understand the unique properties of this compound, a comparison with structurally similar compounds is useful:

    Compound NameStructural FeaturesBiological Activity
    N-[2-(1H-Indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamideIndole moiety, propanamide structureAnalgesic, anti-inflammatory
    N-[2-(1H-Indol-5-Yl)-Butyl]-4-Sulfamoyl-BenzamideIndole ring, sulfonamide groupAntibacterial
    5-Fluoro-N-[2-(4-sulfamoylphenyl)ethyl]-1H-indole-3-carboxamideFluorinated indole derivativePotential anticancer activity

    The combination of analgesic and antibacterial properties in 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide sets it apart from other compounds that typically exhibit only one of these activities.

    Case Studies and Research Findings

    Recent studies have focused on the synthesis and evaluation of various indole derivatives, including those structurally similar to 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide . Notably, one study highlighted that certain 1H-indoles demonstrated significant antimycobacterial activity while maintaining low toxicity levels against mammalian cell lines .

    Additionally, time-kill kinetics studies have shown that some indole derivatives maintain bacteriostatic effects over extended periods, comparable to first-line tuberculosis treatments . This suggests that 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide may exhibit similar time-dependent antimicrobial behavior.

    Q & A

    Basic Research Questions

    Q. What are the optimal synthetic routes and purification methods for 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide?

    • Methodological Answer : Synthesis typically involves multi-step reactions, including coupling of indole derivatives with sulfonamide-containing intermediates. Key parameters include solvent selection (e.g., DMF or toluene), temperature control (60–100°C), and catalytic systems (e.g., palladium or copper catalysts). Purification often employs column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate the target compound. Reaction progress should be monitored via TLC or HPLC .

    Q. How is structural characterization performed for this compound?

    • Methodological Answer : Use a combination of spectroscopic techniques:

    • NMR : 1H^1H- and 13C^{13}C-NMR to confirm proton and carbon environments, especially indole and sulfamoyl moieties.
    • IR Spectroscopy : Identify functional groups (e.g., amide C=O stretch at ~1650 cm1^{-1}).
    • Mass Spectrometry : High-resolution MS (HRMS) to verify molecular formula (e.g., [M+H]+^+).
    • X-ray crystallography (if crystalline) for absolute configuration determination .

    Q. What methods ensure compound purity and stability during storage?

    • Methodological Answer :

    • Purity Assessment : HPLC with UV detection (λ = 254 nm) and elemental analysis (C, H, N, S) to confirm ≥95% purity.
    • Stability : Store under inert atmosphere (argon) at −20°C in amber vials to prevent photodegradation. Conduct accelerated stability studies (40°C/75% RH for 4 weeks) to assess degradation pathways .

    Advanced Research Questions

    Q. How can researchers evaluate interactions between this compound and biological targets (e.g., enzymes or receptors)?

    • Methodological Answer :

    • Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (KD_D, kon_{on}, koff_{off}) using immobilized targets.
    • Molecular Docking : Perform in silico simulations (e.g., AutoDock Vina) to predict binding modes to active sites (e.g., sulfamoyl group interactions with catalytic residues).
    • Functional Assays : Use cell-based systems (e.g., luciferase reporters) to assess agonist/antagonist activity .

    Q. What strategies resolve contradictions in reported binding affinities or activity data?

    • Methodological Answer :

    • Standardize Assay Conditions : Control variables like buffer pH, ion concentration, and temperature.
    • Validate Compound Integrity : Re-test batches with LC-MS to confirm no decomposition.
    • Cross-validate Using Orthogonal Methods : Compare SPR data with isothermal titration calorimetry (ITC) or fluorescence polarization .

    Q. How can structure-activity relationship (SAR) studies optimize this compound’s efficacy?

    • Methodological Answer :

    • Systematic Substituent Variation : Modify indole (e.g., 2-phenyl vs. 3-methyl) or sulfamoyl groups (e.g., para-substituted aryl).
    • Biological Testing : Screen analogs for IC50_{50} values in enzyme inhibition assays (e.g., COX-2 or carbonic anhydrase).
    • Computational QSAR Models : Corrogate substituent electronic properties (Hammett σ) with activity trends .

    Q. What methodologies assess pharmacokinetic properties (e.g., metabolic stability)?

    • Methodological Answer :

    • Liver Microsome Assays : Incubate with human/rat microsomes and quantify parent compound via LC-MS/MS to calculate half-life (t1/2_{1/2}).
    • Caco-2 Permeability : Measure apparent permeability (Papp_{app}) to predict intestinal absorption.
    • Plasma Protein Binding : Use ultrafiltration or equilibrium dialysis to determine % bound .

    Q. How do enantiomers of this compound differ in biological activity?

    • Methodological Answer :

    • Chiral Synthesis : Use asymmetric catalysis (e.g., chiral auxiliaries or enzymes) to isolate enantiomers.
    • Functional Testing : Compare agonist/antagonist potency in receptor-specific assays (e.g., FPR2 for inflammation).
    • Molecular Dynamics Simulations : Analyze enantiomer binding poses to explain activity differences .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.